Cas no 890942-43-5 (N-(2,2-diethoxyethyl)-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(2,2-diethoxyethyl)-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 890942-43-5
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 6291672
• PubChem ID: 16819585
• Update Time: 2025-05-20

N-(2,2-diethoxyethyl)-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diethoxyethyl)-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• N-(2,2-diethoxyethyl)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• (2,2-diethoxyethyl)[1-(4-methylphenyl)pyrazolo[4,5-e]pyrimidin-4-yl]amine
• AB00677567-01
• 890942-43-5
• AKOS002326150
• F1886-0983
• N-(2,2-diethoxyethyl)-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• N-(2,2-diethoxyethyl)-1-(4-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine

• Inchi： 1S/C18H23N5O2/c1-4-24-16(25-5-2)11-19-17-15-10-22-23(18(15)21-12-20-17)14-8-6-13(3)7-9-14/h6-10,12,16H,4-5,11H2,1-3H3,(H,19,20,21)
• InChI Key： AAKDGINOENDESX-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1=C2C=NN(C3C=CC(C)=CC=3)C2=NC=N1)OCC

Computed Properties

• Exact Mass: 341.18517499g/mol
• Monoisotopic Mass: 341.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.1Ų

Additional information on N-(2,2-diethoxyethyl)-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine

N-(2,2-Diethoxyethyl)-1-(4-Methylphenyl)-1H-Pyrazolo[3,4-D]Pyrimidin-4-Amine: A Comprehensive Overview

The compound N-(2,2-diethoxyethyl)-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No: 890942-43-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazolo[pyrimidine] derivatives, which have garnered considerable attention due to their unique electronic properties and structural versatility.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in the development of advanced materials for optoelectronic applications. The presence of the diethoxyethyl group in this compound introduces a level of steric hindrance that can be exploited to modulate electronic transitions within the molecule. This modulation is particularly valuable in the design of organic semiconductors and light-emitting diodes (OLEDs), where precise control over electronic properties is essential.

The 1-(4-methylphenyl) substituent further enhances the compound's stability and solubility in organic solvents, making it a promising candidate for solution-processable electronic devices. Researchers have demonstrated that this substituent can significantly improve the charge transport properties of the material, leading to higher device efficiency and longer operational lifetimes.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization steps. The use of diethoxyethyl groups during synthesis allows for precise control over the molecule's steric and electronic characteristics, enabling fine-tuning of its properties for specific applications.

Recent advancements in computational chemistry have provided deeper insights into the molecular structure and electronic behavior of this compound. Density functional theory (DFT) calculations have revealed that the pyrazolo[3,4-d]pyrimidine core exhibits a high degree of conjugation, which contributes to its excellent optical and electrical properties.

Moreover, the incorporation of diethoxyethyl groups has been shown to enhance the molecule's ability to form ordered assemblies at the nanoscale. This property is particularly advantageous in the fabrication of thin-film devices, where molecular ordering plays a critical role in achieving optimal performance.

The 1-(4-methylphenyl) substituent also plays a crucial role in stabilizing the molecule's conformation by reducing rotational freedom around certain bonds. This stabilization contributes to enhanced thermal stability and mechanical robustness, making the compound suitable for high-performance applications under demanding conditions.

In summary, N-(2,2-diethoxyethyl)-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine represents a cutting-edge material with immense potential in modern materials science and electronics. Its unique combination of structural features and tunable properties positions it as a key player in the development of next-generation optoelectronic devices.